Cas no 879171-84-3 (N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide
• CAS No: 879171-84-3
• MF: C₁₅H₂₁N₅O₃
• MW: 319.358942747116
• CID: 5680317
• PubChem ID: 7886435
• Update Time: 2025-10-30

N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• HMS3058E03
• SMR001251117
• CHEMBL1885015
• BDBM91227
• AKOS034442273
• 879171-84-3
• cid_7886435
• EN300-26681003
• MLS002170807
• N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide
• N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitro-1-pyrazolyl)-N-methylacetamide
• N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitro-pyrazol-1-yl)-N-methyl-acetamide
• N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitro-pyrazol-1-yl)-N-methyl-ethanamide
• N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-methylacetamide
• Z54658700

• Inchi： 1S/C15H21N5O3/c1-11-14(20(22)23)12(2)19(17-11)9-13(21)18(3)15(10-16)7-5-4-6-8-15/h4-9H2,1-3H3
• InChI Key： YEOJHYJJDSBZRA-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=C(C(C)=N1)[N+](=O)[O-])N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 319.16443955g/mol
• Monoisotopic Mass: 319.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide

Comprehensive Overview of N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide (CAS No. 879171-84-3)

N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide, with the CAS number 879171-84-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyanocyclohexyl group and a nitropyrazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive molecule, given its ability to interact with specific biological targets.

The compound's nitropyrazole component is a key structural feature that contributes to its reactivity and functionality. This moiety is often explored in medicinal chemistry due to its electron-withdrawing properties, which can enhance the compound's binding affinity to enzymes or receptors. Additionally, the cyanocyclohexyl group adds lipophilicity, potentially improving membrane permeability—a critical factor in drug development. These attributes make N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide a subject of ongoing studies in drug discovery.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics and agrochemicals. N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide aligns with this trend, as its structure combines multiple heterocyclic elements. This has led to increased searches for terms like "nitropyrazole derivatives" and "cyanocyclohexyl compounds" in scientific databases, reflecting the growing interest in such molecules.

From a synthetic chemistry perspective, the preparation of N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide involves multi-step reactions, often requiring precise control of conditions to achieve high yields. Researchers frequently inquire about "synthesis of nitropyrazole acetamides" or "optimization of cyanocyclohexyl derivatives," highlighting the technical challenges associated with its production. Advances in catalytic methods and green chemistry are also being explored to streamline its synthesis.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide is being investigated for its pesticidal properties. Its ability to disrupt specific metabolic pathways in pests could lead to the development of next-generation crop protection agents. This aligns with the global push for sustainable agriculture, a topic frequently searched alongside "novel agrochemical compounds."

Safety and environmental impact are also critical considerations for CAS 879171-84-3. While the compound is not classified as hazardous under current regulations, researchers emphasize the importance of responsible handling and disposal. Queries such as "biodegradability of nitropyrazole compounds" and "ecotoxicology of cyanocyclohexyl derivatives" are common, reflecting the scientific community's commitment to sustainability.

In conclusion, N-(1-cyanocyclohexyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-methylacetamide represents a fascinating area of research at the intersection of chemistry and biology. Its structural complexity and functional versatility make it a valuable subject for further exploration. As interest in heterocyclic chemistry and bioactive molecules continues to grow, this compound is poised to play a significant role in future scientific breakthroughs.